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Compound of Interest

Compound Name: (R)-gamma-Valerolactone

Cat. No.: B162845

Understanding the Compound: (R)-gamma-
Valerolactone at a Glance

(R)-gamma-Valerolactone, a chiral lactone derived from biomass, is gaining significant
attention as a green solvent and a valuable platform chemical.[1][2][3] Its utility in organic
synthesis, biofuel research, and polymer chemistry is expanding.[1][3][4] HoweVer, its physical
and chemical properties necessitate careful handling. GVL is a colorless liquid that is soluble in
water.[1][5][6] While it is lauded for its lower toxicity compared to many traditional solvents, it is
not without hazards.[4]

Key Physical and Chemical Properties:
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Property Value Source
Molecular Formula C5H802 [11[7118]
Molecular Weight 100.12 g/mol [518]
Boiling Point 205-208 °C (401-406 °F) [11[51161[8]
Melting Point -31 °C (-24 °F) [11[5]116][8]
Flash Point 81 °C (178 °F) [1][5][6]
Density 1.057 g/cm3 at 20 °C (68 °F) [5]1[6]
Vapor Density 3.45 (Heavier than air) [51[6]

Hazard Identification and Risk Assessment

A thorough understanding of the potential hazards associated with (R)-gamma-Valerolactone
is the first step in ensuring a safe working environment. The primary hazards associated with
GVL are:

o Flammability: While not highly flammable, GVL is a combustible liquid and can form
flammable mixtures with air upon heating.[8][9] It is crucial to keep it away from heat, sparks,
open flames, and hot surfaces.[9]

o Eye Irritation: GVL is classified as causing serious eye irritation.[8][9][10][11] Direct contact
can result in significant discomfort and potential damage.

 Skin Irritation: It can cause skin irritation upon contact.[8][11]

o Harmful if Swallowed, in Contact with Skin, or if Inhaled: Some safety data sheets indicate
that GVL can be harmful if ingested, absorbed through the skin, or inhaled.[9]

Personal Protective Equipment (PPE): Your First
Line of Defense

The selection and proper use of PPE are non-negotiable when handling (R)-gamma-
Valerolactone. The level of PPE required may vary depending on the scale of the operation.
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Activity

Recommended Personal Protective
Equipment (PPE)

Handling Small Quantities (e.g., milligram to

gram scale)

Eyes: Safety glasses with side shields or safety
goggles.[12] Hands: Nitrile gloves.[12][13] Body:
Standard laboratory coat.[12]

Handling Large Quantities (e.g., multi-gram

scale or bulk transfer)

Eyes: Chemical safety goggles and/or a face
shield.[12] Hands: Chemical-resistant gloves
(consider double-gloving with nitrile gloves).[12]
[13] Body: A chemical-resistant apron over a
standard lab coat.[12] Respiratory: Work in a
well-ventilated area or a chemical fume hood.
[1O][11][14] If ventilation is inadequate, a
NIOSH-approved respirator with an organic

vapor cartridge may be necessary.[11][12][14]

Emergency (Spill or Exposure)

Eyes: Chemical safety goggles and a face
shield.[12] Hands: Heavy-duty, chemical-
resistant gloves.[12] Body: Chemical-resistant
suit or coveralls.[12] Respiratory: A self-
contained breathing apparatus (SCBA) may be
necessary depending on the spill size and
ventilation.[12][14]

Why this level of protection?

o Eye Protection: The risk of serious eye irritation necessitates a physical barrier to prevent

splashes.[8][9][10]

o Hand Protection: Nitrile gloves provide adequate protection for incidental contact.[13] For

prolonged or large-volume work, heavier-duty gloves are recommended to prevent skin

absorption and irritation.[12]

» Body Protection: A lab coat protects your personal clothing and skin from accidental

splashes.[15]
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» Respiratory Protection: The vapor of GVL is heavier than air and can accumulate in poorly
ventilated areas.[5][6] Using a fume hood or adequate ventilation is crucial to prevent
inhalation.[10][11][14]

Operational Plan: A Step-by-Step Guide to Safe
Handling

A systematic workflow is essential to minimize the risk of exposure and accidents.

Preparation

» Designate a Work Area: All handling of (R)-gamma-Valerolactone should be conducted in a
well-ventilated area, preferably within a certified chemical fume hood.[10][11][14]

o Assemble Materials: Have all necessary equipment, including your reaction vessel,
measuring devices, and waste containers, readily available.

* Review Emergency Procedures: Ensure you know the location of the nearest safety shower,
eyewash station, and fire extinguisher.[11][14]

o Don PPE: Put on the appropriate personal protective equipment as outlined in the table
above before handling the chemical.[10][16]

Handling

» Grounding: When transferring GVL, especially in larger quantities, ground and bond
containers to prevent static discharge, which could be an ignition source.[9]

e Avoid Inhalation: Use a fume hood to avoid breathing in vapors.[9][10]
e Prevent Contact: Avoid direct contact with skin, eyes, and clothing.[10][16]

e Maintain Container Integrity: Keep containers of GVL tightly closed when not in use to
prevent the escape of vapors.[9][16]

Post-Handling

o Decontamination: Thoroughly clean the work area and any equipment used.
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 PPE Removal: Remove your PPE in the correct order to avoid self-contamination.

e Personal Hygiene: Wash your hands thoroughly with soap and water after handling the
compound, even if you were wearing gloves.[9][16][17]

Safe Handling Workflow for (R)-gamma-Valerolactone

Preparation Post-Handlin;
) e ey e e > (oon s (e} H e}k co (s

Click to download full resolution via product page
Caption: A step-by-step workflow for the safe handling of (R)-gamma-Valerolactone.

Spill and Emergency Procedures

Accidents can happen, and being prepared is your best defense.

Minor Spills (Contained within a fume hood)

» Alert Personnel: Inform others in the immediate area of the spill.

o Containment: Use an inert absorbent material like vermiculite or sand to absorb the spill.[11]
[18] Work from the outside of the spill inward to prevent spreading.[19]

¢ Cleanup: Once absorbed, collect the material using non-sparking tools and place it in a
designated, sealed, and clearly labeled hazardous waste container.[10][18]

¢ Decontaminate: Clean the spill area with soap and water.[20]

Major Spills (Outside of a fume hood or a large volume)

o Evacuate: Immediately evacuate the area.[6][20][21]

 Alert: Notify your institution's emergency response team and your supervisor.[19][20][21]
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Ventilate: If it is safe to do so, increase ventilation to the area.

Secure the Area: Prevent unauthorized personnel from entering the spill zone.[21]

First Aid

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, occasionally lifting the upper and lower eyelids.[9][11][17] Seek immediate medical
attention.[11]

Skin Contact: Remove contaminated clothing and wash the affected skin area with soap and
plenty of water for at least 15 minutes.[10][11][17] Seek medical attention if irritation persists.

[8]

Inhalation: Move the affected person to fresh air.[9][10][11] If they are not breathing, give
artificial respiration. Seek medical attention.

Ingestion: Do NOT induce vomiting.[11] Rinse the mouth with water and seek immediate
medical attention.[10][17]

Waste Disposal Plan

All waste containing (R)-gamma-Valerolactone must be treated as hazardous chemical waste.
[12]

Liquid Waste: Collect all liquid waste containing GVL in a designated, sealed, and clearly
labeled hazardous waste container.

Solid Waste: Collect all contaminated solid waste (e.g., absorbent materials, contaminated
gloves) in a separate, sealed, and clearly labeled hazardous waste container.[12]

Empty Containers: Triple-rinse empty containers with a suitable solvent.[12] Collect the
rinsate as hazardous liquid waste.[12] Deface the original label on the empty container
before disposal.[12]

Always follow your institution's and local regulations for hazardous waste disposal.[10][14] Do

not discharge to sewer systems.[10]
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By integrating these safety protocols into your daily laboratory practices, you can confidently
and safely harness the potential of (R)-gamma-Valerolactone in your research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Check Availability & Pricing
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e 20. EHSO Manual 2025-2026 - Spill Control/Emergency Response [labman.ouhsc.edu]
e 21. documents.uow.edu.au [documents.uow.edu.au]

 To cite this document: BenchChem. [Personal protective equipment for handling (R)-gamma-
Valerolactone]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b162845#personal-protective-equipment-for-handling-
r-gamma-valerolactone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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